Cas no 1798673-35-4 (N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide structure
1798673-35-4 structure
Product Name:N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
CAS No:1798673-35-4
MF:C22H15FN6O
MW:398.392506837845
CID:5406081
Update Time:2025-07-15

N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-pyridin-4-yltriazole-4-carboxamide
    • 1H-1,2,3-Triazole-4-carboxamide, N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(4-pyridinyl)-
    • N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C22H15FN6O/c23-19-7-2-1-5-17(19)14-29-21(16-8-10-25-11-9-16)20(27-28-29)22(30)26-18-6-3-4-15(12-18)13-24/h1-12H,14H2,(H,26,30)
    • InChI Key: NXAFEEWUJBXLCR-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2F)C(C2C=CN=CC=2)=C(C(NC2=CC=CC(C#N)=C2)=O)N=N1

N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6252-1636-2μmol
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
2μmol
$57.0 2023-09-09
Life Chemicals
F6252-1636-5μmol
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
5μmol
$63.0 2023-09-09
Life Chemicals
F6252-1636-10μmol
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
10μmol
$69.0 2023-09-09
Life Chemicals
F6252-1636-20μmol
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
20μmol
$79.0 2023-09-09
Life Chemicals
F6252-1636-1mg
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
1mg
$54.0 2023-09-09
Life Chemicals
F6252-1636-2mg
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
2mg
$59.0 2023-09-09
Life Chemicals
F6252-1636-3mg
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
3mg
$63.0 2023-09-09
Life Chemicals
F6252-1636-4mg
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
4mg
$66.0 2023-09-09
Life Chemicals
F6252-1636-5mg
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
5mg
$69.0 2023-09-09
Life Chemicals
F6252-1636-10mg
N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
1798673-35-4
10mg
$79.0 2023-09-09

Additional information on N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1798673-35-4)

In recent years, the compound N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1798673-35-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and pyridine moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of this compound. Researchers have identified its role as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cellular proliferation and apoptosis. In vitro and in vivo studies have demonstrated its efficacy in targeting cancer cell lines, particularly those resistant to conventional therapies. The compound's ability to selectively inhibit these pathways while minimizing off-target effects makes it a promising candidate for further development.

Structural-activity relationship (SAR) studies have provided valuable insights into the optimization of this compound. Modifications to the triazole and pyridine rings have been explored to enhance its binding affinity and pharmacokinetic properties. Recent publications have reported derivatives with improved solubility and bioavailability, addressing some of the initial challenges associated with the parent compound. These advancements are crucial for transitioning from preclinical studies to clinical trials.

In addition to its anticancer properties, research has also investigated the compound's potential in treating inflammatory and neurodegenerative diseases. Preliminary data suggest that it may modulate key inflammatory cytokines and protect neuronal cells from oxidative stress. These findings open new avenues for its application beyond oncology, although further validation is required to confirm these effects in more complex biological systems.

The synthesis and large-scale production of N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide have also been areas of active research. Recent advancements in synthetic methodologies have improved yield and purity, facilitating its availability for extensive biological testing. Green chemistry approaches have been employed to reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be thoroughly investigated. Ongoing studies are focusing on addressing these gaps, with the aim of advancing this compound through the drug development pipeline. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-(3-cyanophenyl)-1-[(2-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide represents a compelling example of how targeted chemical modifications can lead to the discovery of novel therapeutic agents. Its multifaceted biological activities and ongoing optimization efforts underscore its potential to address unmet medical needs. Future research will likely focus on expanding its therapeutic indications and overcoming existing limitations to bring this compound closer to clinical application.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD